Methyl 2-(3-fluoro-4-trifluoromethylphenyl)acetate

• Molecular Formula: C10H8F4O2
• Molecular Weight: 236.16 g/mol
• IUPAC Name: methyl 2-[3-fluoro-4-(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C10H8F4O2/c1-16-9(15)5-6-2-3-7(8(11)4-6)10(12,13)14/h2-4H,5H2,1H3
• InChI Key: BAGJSCPJMSMEBH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=C(C=C1)C(F)(F)F)F

Description

Methyl 2-(3-fluoro-4-trifluoromethylphenyl)acetate is a useful research compound. Its molecular formula is C10H8F4O2 and its molecular weight is 236.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of 3-fluoro-4-(trifluoromethyl)phenylacetic acid (2.50 g, 11.25 mmol) in methanol (25 mL) was treated slowly with 4 drops of concentrated sulfuric acid. The resulting reaction mixture was heated under reflux for 15 h. The reaction mixture was allowed to cool to 25° C. and then concentrated in vacuo to remove methanol. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 1/1 hexanes/ethyl acetate) afforded (3-fluoro-4-trifluoromethyl-phenyl)-acetic acid methyl ester (2.58 g, 97%) as a colorless oil: EI-HRMS m/e calcd for C10H8F4O2 (M+) 236.0460, found 236.0457.

Synthesis routes and methods II

Procedure details

A solution of 3-fluoro-4-(trifluoromethyl)phenylacetic acid (2.50 g, 11.25 mmol) in methanol (25 mL) was treated with concentrated sulfuric acid (4 drops). The resulting reaction mixture was heated under reflux for 15 h. The reaction mixture was allowed to cool to 25° C. and then concentrated in vacuo to remove methanol. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 1/1 hexaneslethyl acetate) afforded (3-fluoro-4-trifluoromethyl-phenyl)-acetic acid methyl ester (2.58 g, 97%) as a colorless oil: EI-HRMS m/e calcd for C10H8F4O2 (M+) 236.0460, found 236.0457.